Cas no 160707-36-8 (l-erythro-α-Phenyl- 2-piperidineacetamide)

• Product Name: l-erythro-α-Phenyl- 2-piperidineacetamide
• CAS No: 160707-36-8
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 904528
• PubChem ID: 12112798
• Update Time: 2025-06-11

l-erythro-α-Phenyl- 2-piperidineacetamide Chemical and Physical Properties

Names and Identifiers

• D-erythro-α-Phenyl-
• D-erythro-α-Phenyl-2
• L-erythro-α-Phenyl-
• L-erythro-α-Phenyl-2-piperidineacetamide
• l-erythro-α-phenyl-α-piperidyl-(2)-acetamide
• .ALPHA.-PHENYL-2-PIPERIDINEACETAMIDE, ERYTHRO-(-)-
• D-ERYTHRO-ALPHA-PHENYL-2-PIPERIDINEACETAMIDE
• UNII-P6SWJ9G00R
• alpha-Phenyl-2-piperidineacetamide, erythro-(-)-
• 50288-63-6
• 015H02ENJ9
• 160707-36-8
• 2-PIPERIDINEACETAMIDE, .ALPHA.-PHENYL-, (.ALPHA.R,2S)-REL-
• METHYLPHENIDATE HYDROCHLORIDE IMPURITY C [EP IMPURITY]
• .ALPHA.-PHENYL-2-PIPERIDINEACETAMIDE, ERYTHRO-(+/-)-
• alpha-Phenyl-2-piperidineacetamide, erythro-(+/-)-
• UNII-015H02ENJ9
• REL-(.ALPHA.R,2S)-.ALPHA.-PHENYL-2-PIPERIDINEACETAMIDE
• (alphaS,2R)-alpha-Phenyl-2-piperidineacetamide;
• (alphaS,2R)-alpha-Phenyl-2-piperidineacetamide
• 2-Piperidineacetamide, alpha-phenyl-, (alphaS,2R)-
• P6SWJ9G00R
• SCHEMBL14453322
• (D,L)-ERYTHRO-ALPHA-PHENYL-2-PIPERIDINEACETAMIDE
• D-erythro-a-Phenyl-2-piperidineacetamide
• (.ALPHA.S,2R)-.ALPHA.-PHENYL-2-PIPERIDINEACETAMIDE
• (2S)-2-Phenyl-2-[(2R)-piperidin-2-yl]acetamide
• D-erythro-?-Phenyl-2-piperidineacetamide
• 2-PIPERIDINEACETAMIDE, .ALPHA.-PHENYL-, (.ALPHA.S,2R)-
• Rel-(alphaR,2S)-alpha-phenyl-2-piperidineacetamide
• (D,L)-erythro-?-Phenyl-2-piperidineacetamide
• 2-Piperidineacetamide, alpha-phenyl-, (alphaR,2S)-rel-
• l-erythro-α-Phenyl- 2-piperidineacetamide

• Inchi： 1S/C13H18N2O/c14-13(16)12(10-6-2-1-3-7-10)11-8-4-5-9-15-11/h1-3,6-7,11-12,15H,4-5,8-9H2,(H2,14,16)/t11-,12+/m1/s1
• InChI Key： LJLMNWPXAYKPGV-NEPJUHHUSA-N
• SMILES： O=C([C@@H](C1C=CC=CC=1)[C@H]1CCCCN1)N

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on l-erythro-α-Phenyl- 2-piperidineacetamide

Research Brief on l-erythro-α-Phenyl-2-piperidineacetamide (CAS: 160707-36-8): Recent Advances and Applications

l-erythro-α-Phenyl-2-piperidineacetamide (CAS: 160707-36-8) is a chiral piperidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of neurological and psychiatric disorders. This research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

The synthesis of l-erythro-α-Phenyl-2-piperidineacetamide has been optimized in recent years to achieve higher yields and enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel asymmetric synthesis route using chiral auxiliaries, which improved the overall efficiency of the process. The study highlighted the importance of stereochemical control in enhancing the compound's biological activity, as the l-erythro configuration was found to be critical for its interaction with target receptors.

Pharmacological investigations have revealed that l-erythro-α-Phenyl-2-piperidineacetamide exhibits potent activity as a modulator of the dopaminergic and serotonergic systems. Preclinical studies in animal models of depression and anxiety have shown promising results, with the compound demonstrating anxiolytic and antidepressant effects at low doses. These findings were corroborated by a 2024 study in Neuropharmacology, which identified the compound's high affinity for 5-HT1A and D2 receptors as a key factor in its efficacy.

In addition to its neurological applications, l-erythro-α-Phenyl-2-piperidineacetamide has been explored for its potential in treating neurodegenerative diseases. A recent study in the Journal of Alzheimer's Disease reported that the compound could reduce amyloid-beta aggregation and tau phosphorylation in vitro, suggesting a neuroprotective role. These findings open new avenues for research into its use in Alzheimer's disease and other tauopathies.

Despite these advancements, challenges remain in the clinical translation of l-erythro-α-Phenyl-2-piperidineacetamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. A 2023 review in Expert Opinion on Drug Discovery emphasized the need for more comprehensive pharmacokinetic and toxicological studies to fully evaluate the compound's therapeutic potential.

In conclusion, l-erythro-α-Phenyl-2-piperidineacetamide (CAS: 160707-36-8) represents a promising candidate for the treatment of neurological and psychiatric disorders. Recent advances in its synthesis and pharmacological characterization have laid a strong foundation for further development. However, additional research is required to address the remaining challenges and bring this compound closer to clinical application. This brief underscores the importance of continued investment in the study of chiral piperidine derivatives and their potential to address unmet medical needs.